Cas no 898781-66-3 (2-Thiomethyl-2'-thiomorpholinomethyl benzophenone)

• Product Name: 2-Thiomethyl-2'-thiomorpholinomethyl benzophenone
• CAS No: 898781-66-3
• MF: C₁₉H₂₁NOS₂
• MW: 343.506142377853
• MDL: MFCD03842756
• CID: 1946317
• PubChem ID: 24725417
• Update Time: 2025-09-05

2-Thiomethyl-2'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2-methylsulfanylphenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 2-thiomethyl-2'-thiomorpholinomethyl benzophenone
• DTXSID20643812
• AKOS016021172
• 898781-66-3
• [2-(Methylsulfanyl)phenyl]{2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• MFCD03842756
• 2-Thiomethyl-2'-thiomorpholinomethyl benzophenone

• MDL： MFCD03842756
• Inchi： 1S/C19H21NOS2/c1-22-18-9-5-4-8-17(18)19(21)16-7-3-2-6-15(16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3
• InChI Key： IBYGEEMILNRZHE-UHFFFAOYSA-N
• SMILES： S1CCN(CC2=CC=CC=C2C(C2C=CC=CC=2SC)=O)CC1

Computed Properties

• Exact Mass: 343.10600
• Monoisotopic Mass: 343.10645664Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• PSA: 70.91000
• LogP: 4.12620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones